Tetraethylene glycol diacrylate

• IUPAC Name: 2-[2-[2-(2-prop-2-enoyloxyethoxy)ethoxy]ethoxy]ethyl prop-2-enoate
• InChI: InChI=1S/C14H22O7/c1-3-13(15)20-11-9-18-7-5-17-6-8-19-10-12-21-14(16)4-2/h3-4H,1-2,5-12H2
• InChI Key: HCLJOFJIQIJXHS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCOCCOCCOCCOC(=O)C=C
• Molecular Formula: C14H22O7
• Related CAS: 57619-91-7
• DSSTOX Substance ID: DTXSID2026107
• Molecular Weight: 302.32 g/mol
• Physical Description: Tetraethylene glycol diacrylate is a pale yellow liquid. (NTP, 1992), Liquid, Clear liquid with a musty odor; [MSDSonline]
• Flash Point: less than 65 °F (NTP, 1992)
• Solubility: Insoluble (<1 mg/ml) (NTP, 1992)
• Vapor Pressure: 0.00289 [mmHg]
• CAS RN: 17831-71-9

Description

Tetraethylene glycol diacrylate is a long-chain hydrophilic, crosslinking monomer. It is widely used in the preparation of gel polymer electrolytes for Li-ion polymer batteries, acrylic polymers, and coating materials.

Synthesis Analysis

The diacrylate/dimethacrylate based on polypropylene glycol were synthesized by reacting with acrylic/methacrylic acid in the presence of a catalyst. The decrease in acid value and the presence of a prominent peak, –C = O stretching, at 1,731 cm −1 showed the formation of diacrylate and dimethacrylate.

Molecular Structure Analysis

The linear formula of Tetraethylene glycol diacrylate is (H2C=CHCO2CH2CH2OCH2CH2)2O. Its molecular weight is 302.32.

Chemical Reactions Analysis

Tetraethylene glycol diacrylate is an ester. Esters react with acids to liberate heat along with alcohols and acids. Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products.

Physical And Chemical Properties Analysis

Tetraethylene glycol diacrylate is a pale yellow liquid. It is insoluble in water. Its density is 1.11 g/mL at 25°C (lit.). The refractive index n20/D is 1.465 (lit.).

Scientific Research Applications

Preparation of Gel Polymer Electrolytes for Li-ion Polymer Batteries

. The use of TEGDA in these electrolytes enhances their stability.

Synthesis of Acrylic Polymers

. These polymers have a wide range of applications, including coatings, adhesives, and sealants.

Coating Materials

. These coatings can be used in various industries, including automotive, aerospace, and electronics.

Enhancement of Electrolyte Stability in Aqueous Lithium-Ion Batteries

. .

Improvement of Adhesive Performance and Viscoelastic Behavior of Acrylic Pressure-Sensitive Adhesives

. .

Application in Flexible Displays

.

Mechanism of Action

Target of Action

Tetraethylene glycol diacrylate (TEGDA) is a long-chain hydrophilic, crosslinking monomer . Its primary targets are the components of various materials, including gel polymer electrolytes for Li-ion polymer batteries, acrylic polymers, and coating materials . It interacts with these materials to form crosslinked networks, enhancing their structural integrity and performance.

Mode of Action

TEGDA, as a crosslinking agent, forms covalent bonds between polymer chains, creating a three-dimensional network structure . This crosslinking process involves a reaction between the acrylate groups of TEGDA and the functional groups of the target molecules. The result is a highly interconnected network that significantly improves the mechanical strength and stability of the material .

Biochemical Pathways

While TEGDA is primarily used in materials science rather than biological systems, it can participate in polymerization reactions . In these reactions, TEGDA acts as a crosslinker, connecting polymer chains and forming a three-dimensional network. This network can influence the properties of the resulting material, such as its elasticity, permeability, and thermal stability .

Pharmacokinetics

Its physical properties, such as its liquid form and hydrophilic nature, suggest that it could be absorbed and distributed in biological systems if exposure occurs .

Result of Action

The primary result of TEGDA’s action is the formation of a crosslinked network within the target material . This network enhances the material’s mechanical strength, stability, and performance. For example, in the case of gel polymer electrolytes for Li-ion polymer batteries, the crosslinked network can improve the electrolyte’s ionic conductivity and mechanical strength .

Action Environment

The efficacy and stability of TEGDA’s action can be influenced by various environmental factors. For instance, the presence of inhibitors like hydroquinone (HQ) and monomethyl ether hydroquinine (MEHQ) can prevent premature polymerization, ensuring that TEGDA remains stable until it is used . Additionally, the reaction conditions, such as temperature and pH, can also affect the crosslinking process .

Safety and Hazards

Tetraethylene glycol diacrylate is toxic; inhalation, ingestion, or skin contact with the material may cause severe injury or death. Contact with molten substance may cause severe burns to skin and eyes. It is also a moderate skin and severe eye irritant.

Future Directions

Tetraethylene glycol diacrylate has been utilized for a wide range of applications including analytics, sensors, drug delivery, immune engineering, and biotechnology. Its degradation profiles are being studied to enhance the tunability and utility of PEGDA hydrogel nanoparticles.

Q & A

Q1: What is the molecular formula and weight of Tetraethylene glycol diacrylate?

A1: Tetraethylene glycol diacrylate has the molecular formula C16H26O8 and a molecular weight of 346.38 g/mol.

Q2: Is there any spectroscopic data available for TTEGDA?

A2: Yes, researchers have characterized TTEGDA using Infrared (IR) spectroscopy and high-resolution solid-state ¹³C-Nuclear Magnetic Resonance (NMR) techniques. []

Q3: What is the impact of TTEGDA on the thermal properties of starch films?

A4: Studies show that crosslinking cassava starch films with TTEGDA influences their thermal properties and stability. []

Q4: Can TTEGDA be used in the development of solid polymer electrolytes for lithium batteries?

A5: Yes, TTEGDA has shown promise in the creation of solid polymer electrolytes. For instance, researchers have successfully encapsulated plasticized polymer electrolytes based on TTEGDA into the pores of Celgard® microporous membranes, resulting in electrolyte membranes with a thickness of approximately 40 μm. These membranes demonstrated a conductivity of roughly 2 × 10⁻⁴ Ω⁻¹⋅cm⁻¹ at room temperature and exhibited compatibility with Li and an electrochemical stability window ranging from 0.0 to approximately 4.5 V vs. Li⁺/Li. []

Q5: How does TTEGDA contribute to the performance of aqueous lithium-ion batteries?

A6: TTEGDA plays a crucial role in enhancing the performance of aqueous lithium-ion batteries. It allows for the creation of a "localized water-in-salt" (LWIS) gel electrolyte when combined with a low-cost lithium nitrate (LiNO₃) salt and 1,5-pentanediol. This unique electrolyte composition not only improves stability through hydrogen-bonding interactions with water and NO₃^- molecules but also expands the electrolyte stability window to 3.0 V. []

Q6: What role does TTEGDA play in the fabrication of Polymer Dispersed Liquid Crystal (PDLC) films?

A7: TTEGDA is a crucial component in fabricating PDLC films. It acts as a crosslinking agent alongside 2-hydroxy ethyl methacrylate (HEMA), influencing the film's microstructure and electro-optical properties. Increasing the concentration of HEMA, alongside TTEGDA, significantly improves the electro-optical properties and contrast ratio of the PDLC films. []

Q7: How does TTEGDA impact the mechanical properties of acrylate networks?

A8: The presence of TTEGDA significantly influences the mechanical properties of acrylate networks. Higher TTEGDA content leads to increased conversion and glass-transition temperature. Additionally, it contributes to higher crosslink density, resulting in networks with lower mobility and distinct mechanical characteristics. []

Q8: Can TTEGDA be used in the synthesis of hydrogels?

A10: Yes, TTEGDA is frequently employed as a crosslinking agent in hydrogel synthesis. For example, it's used in creating pH-sensitive poly(2-hydroxyethyl methacrylate) (pHEMA)-based hydrogels. These hydrogels exhibit significant swelling changes in response to pH variations, making them suitable for applications like controlled drug delivery. [] Additionally, TTEGDA is used as a crosslinker in the synthesis of N-isopropylacrylamide (NIPAAm)/poly(ethylene glycol) methyl ether methacrylate (PEGMEA) copolymeric hydrogels, which exhibit unique swelling behavior and drug release profiles. []

Q9: How does TTEGDA influence the swelling properties of crosslinked p(HEMA) hydrogels?

A11: TTEGDA plays a significant role in determining the swelling behavior of crosslinked p(HEMA) hydrogels. Studies have shown that increasing the length of the crosslinker chain, such as using TTEGDA instead of shorter crosslinkers, affects the swelling capacity of the resulting hydrogels. [, ]

Q10: How does the presence of TTEGDA affect the reactivity of acyl transfer reagents in polymer supports?

A12: Interestingly, the reactivity of acyl transfer reagents, like oximino esters and oximino dithiocarbonic anhydrides, incorporated into polymer supports is affected by the type and extent of crosslinking. When TTEGDA is used as the crosslinking agent, the reactivity of these reagents increases up to a certain crosslinking percentage (4%) and then decreases with further increases in crosslinking. This phenomenon highlights the influence of TTEGDA on the accessibility and reactivity of functional groups within the polymer matrix. []

Q11: Is TTEGDA known to cause any adverse reactions?

A13: Yes, TTEGDA has been identified as a potential skin irritant and sensitizer. Occupational exposure to TTEGDA has been linked to cases of allergic contact dermatitis and delayed cutaneous irritant reactions. [, , ]

Q12: Has TTEGDA been assessed for mutagenicity?

A14: Yes, TTEGDA has undergone mutagenicity testing, specifically using the L5178Y mouse lymphoma assay. Results indicate that TTEGDA exhibits mutagenic properties, inducing mutations at various concentrations. This mutagenic potential is attributed to its clastogenic mechanism, evidenced by increased chromosome aberrations and micronucleus frequencies. []

Q13: What are some potential applications of TTEGDA in drug delivery?

A15: The unique properties of TTEGDA, particularly its role in influencing the swelling and mechanical properties of hydrogels, make it a promising candidate for controlled drug delivery applications. For instance, TTEGDA-crosslinked pHEMA hydrogels, due to their biocompatibility and tunable swelling behavior, show potential for localized and sustained drug release. [, ]

Q14: How does TTEGDA contribute to the development of graphene-based polymer nanocomposites?

A16: TTEGDA plays a crucial role in creating graphene-based polymer nanocomposites. Researchers have successfully dispersed graphene in TTEGDA monomer and subsequently polymerized it, resulting in nanocomposites with exceptional properties. This method allows for achieving remarkably high concentrations of graphene in the material (up to 9.45 mg mL⁻¹) without the need for chemical manipulation of graphene. The resulting nanocomposites exhibit a homogeneous distribution of graphene sheets within the polymer matrix and demonstrate enhanced thermal and mechanical properties. []

Q15: Can TTEGDA be used for enzyme encapsulation?

A17: Yes, TTEGDA can be utilized in enzyme encapsulation using radiation techniques. This approach enables the immobilization and protection of enzymes within a polymer matrix, preserving their activity and stability for various applications. []

Q16: What are the alternatives to TTEGDA in its various applications?

A18: Several alternatives to TTEGDA exist, each with its own set of advantages and disadvantages. For instance, in crosslinking PMMA, ethylene glycol dimethacrylate (EGDMA) and polyethylene glycol dimethacrylate (PEGDMA) are often considered as alternatives. [] Similarly, in hydrogel synthesis, other crosslinkers like divinylbenzene (DVB), ethylene glycol dimethacrylate (EGDMA), and N,N-methylenebisacrylamide (MAB) are used. [] The choice of the most suitable alternative depends on the specific application and desired material properties.

Q17: What are the environmental concerns related to TTEGDA, and how can they be addressed?

A19: While TTEGDA offers various benefits, it is crucial to consider its potential environmental impact. As a synthetic polymer, TTEGDA may not readily degrade in the environment, potentially leading to accumulation and unforeseen ecological consequences. Addressing this concern requires exploring strategies for responsible waste management, including recycling and exploring biodegradable alternatives to TTEGDA. []